Cas no 65473-08-7 ((Z)-Naftifine)
(Z)-Naftifine Chemical and Physical Properties
Names and Identifiers
-
- Naftifine (Z)-Isomer
- (Z)-N-methyl-N-(3-phenyl-2-propenyl)-1-naphthalenemethanamine
- 1-Naphthalenemethanamine, N-methyl-N-(3-phenyl-2-propenyl)-, (Z)- (9CI)
- Naftifine cis-Isomer
- (Z)-Naftifine
-
- Inchi: 1S/C21H21N/c1-22(16-8-11-18-9-3-2-4-10-18)17-20-14-7-13-19-12-5-6-15-21(19)20/h2-15H,16-17H2,1H3/b11-8-
- InChI Key: OZGNYLLQHRPOBR-FLIBITNWSA-N
- SMILES: C1(CN(C)C/C=C\C2=CC=CC=C2)=C2C(C=CC=C2)=CC=C1
(Z)-Naftifine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N213105-25mg |
(Z)-Naftifine |
65473-08-7 | 25mg |
$ 92.00 | 2023-09-06 | ||
| TRC | N213105-50mg |
(Z)-Naftifine |
65473-08-7 | 50mg |
$ 161.00 | 2023-09-06 | ||
| TRC | N213105-100mg |
(Z)-Naftifine |
65473-08-7 | 100mg |
$ 299.00 | 2023-09-06 | ||
| TRC | N213105-500mg |
(Z)-Naftifine |
65473-08-7 | 500mg |
$1246.00 | 2023-05-17 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N213105-25mg |
(z)-n-methyl-n-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine |
65473-08-7 | 25mg |
¥720.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N213105-50mg |
(z)-n-methyl-n-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine |
65473-08-7 | 50mg |
¥1320.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N213105-100mg |
(z)-n-methyl-n-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine |
65473-08-7 | 100mg |
¥2520.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N213105-500mg |
(z)-n-methyl-n-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine |
65473-08-7 | 500mg |
¥10560.00 | 2023-09-15 | ||
| A2B Chem LLC | AW54377-25mg |
1-Naphthalenemethanamine, N-methyl-N-(3-phenyl-2-propenyl)-, (Z)- |
65473-08-7 | 25mg |
$210.00 | 2024-04-19 | ||
| A2B Chem LLC | AW54377-50mg |
1-Naphthalenemethanamine, N-methyl-N-(3-phenyl-2-propenyl)-, (Z)- |
65473-08-7 | 50mg |
$277.00 | 2024-04-19 |
(Z)-Naftifine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on (Z)-Naftifine
Comprehensive Overview of (Z)-Naftifine (CAS No. 65473-08-7): Mechanism, Applications, and Research Insights
(Z)-Naftifine (CAS No. 65473-08-7) is a synthetic allylamine antifungal agent widely recognized for its efficacy against dermatophytes and other fungal pathogens. As a topical antifungal drug, it has gained prominence in treating conditions like athlete's foot, ringworm, and jock itch. The compound's mechanism of action involves inhibition of squalene epoxidase, a key enzyme in ergosterol biosynthesis, disrupting fungal cell membrane integrity. This targeted approach minimizes side effects while maximizing therapeutic outcomes, making it a preferred choice in dermatological treatments.
Recent studies highlight (Z)-Naftifine's superior skin penetration and prolonged retention in the stratum corneum, enhancing its clinical utility. Unlike older antifungals, its broad-spectrum activity covers Candida spp. and molds, addressing growing concerns about antifungal resistance—a hot topic in medical forums. Researchers are also exploring its potential synergies with nanocarrier systems to improve bioavailability, aligning with trends in drug delivery innovation.
From a commercial perspective, (Z)-Naftifine hydrochloride (the salt form) dominates pharmaceutical formulations due to enhanced stability. Market analyses reveal rising demand for OTC antifungal creams, driven by increased awareness of fungal infections in humid climates. Notably, 65473-08-7 is frequently searched alongside terms like "naftifine vs terbinafine" or "best antifungal for toenail fungus," reflecting consumer interest in comparative efficacy.
Environmental and safety profiles of CAS No. 65473-08-7 adhere to stringent regulatory standards, with low systemic absorption minimizing ecological impact. Its inclusion in WHO's Essential Medicines List underscores global relevance. Future research may focus on combination therapies to combat emerging resistant strains, positioning (Z)-Naftifine as a cornerstone in antifungal development.
65473-08-7 ((Z)-Naftifine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)